Cas no 955976-93-9 (4-(Chloromethyl)-2-3-Methyl-5-(Trifluoromethyl)-1h-Pyrazol-1-Yl-1,3-Thiazole)

• Product Name: 4-(Chloromethyl)-2-3-Methyl-5-(Trifluoromethyl)-1h-Pyrazol-1-Yl-1,3-Thiazole
• CAS No: 955976-93-9
• MF: C₉H₇ClF₃N₃S
• MW: 281.68518948555
• MDL: MFCD03012256
• CID: 3142932
• PubChem ID: 1472806
• Update Time: 2025-07-27

4-(Chloromethyl)-2-3-Methyl-5-(Trifluoromethyl)-1h-Pyrazol-1-Yl-1,3-Thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-(3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl)thiazole
• Bionet2_001194
• 4-(chloromethyl)-2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazole
• HMS1367G06
• MFCD03012256
• 2T-0805
• 4-(chloromethyl)-2-[3-methyl-5-(trifluoromethyl)pyrazol-1-yl]-1,3-thiazole
• 955976-93-9
• AKOS005069915
• 4-(Chloromethyl)-2-3-Methyl-5-(Trifluoromethyl)-1h-Pyrazol-1-Yl-1,3-Thiazole

• MDL： MFCD03012256
• Inchi： 1S/C9H7ClF3N3S/c1-5-2-7(9(11,12)13)16(15-5)8-14-6(3-10)4-17-8/h2,4H,3H2,1H3
• InChI Key： UWVYQNOCNZSLDD-UHFFFAOYSA-N
• SMILES： ClCC1=CSC(=N1)N1C(C(F)(F)F)=CC(C)=N1

Computed Properties

• Exact Mass: 281.0001306Da
• Monoisotopic Mass: 281.0001306Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Melting Point: 88-89°

4-(Chloromethyl)-2-3-Methyl-5-(Trifluoromethyl)-1h-Pyrazol-1-Yl-1,3-Thiazole Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-(Chloromethyl)-2-3-Methyl-5-(Trifluoromethyl)-1h-Pyrazol-1-Yl-1,3-Thiazole

Introduction to 4-(Chloromethyl)-2,3-Methyl-5-(Trifluoromethyl)-1H-Pyrazol-1-yl-1,3-Thiazole (CAS No. 955976-93-9)

4-(Chloromethyl)-2,3-Methyl-5-(Trifluoromethyl)-1H-Pyrazol-1-yl-1,3-Thiazole is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. The compound belongs to the pyrazole-thiazole hybrid class, which is known for its broad spectrum of pharmacological properties. The presence of multiple functional groups, including a chloromethyl side chain, a methyl substitution at the 2 and 3 positions of the pyrazole ring, and a trifluoromethyl group at the 5 position of the pyrazole ring, contributes to its distinctive chemical and biological profile.

The chemical structure of this compound can be described as a fused system consisting of a pyrazole ring connected to a thiazole ring. The chloromethyl group (–CH₂Cl) introduces reactivity that can be exploited in various synthetic pathways, making it a valuable intermediate in drug discovery. The methyl groups at the 2 and 3 positions of the pyrazole ring enhance the lipophilicity of the molecule, which is often a critical factor in determining its bioavailability. Additionally, the trifluoromethyl group (–CF₃) is known to modulate metabolic stability and binding affinity to biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The combination of pyrazole and thiazole moieties in 4-(Chloromethyl)-2,3-Methyl-5-(Trifluoromethyl)-1H-Pyrazol-1-yl-1,3-Thiazole makes it an attractive scaffold for further derivatization and exploration of its pharmacological potential. Studies have shown that such hybrid structures often exhibit enhanced pharmacological activity compared to their individual components.

In particular, the chloromethyl group serves as a versatile handle for further functionalization through nucleophilic addition reactions. This property has been leveraged in the synthesis of more complex molecules with tailored biological activities. For instance, researchers have utilized this moiety to introduce various pharmacophores that target specific enzymes or receptors involved in diseases such as cancer, inflammation, and neurodegeneration.

The methyl substitutions at the 2 and 3 positions of the pyrazole ring not only influence the electronic properties of the molecule but also contribute to its steric environment. This can affect how the compound interacts with biological targets, potentially leading to improved binding affinity or selectivity. The trifluoromethyl group further enhances these interactions by increasing metabolic stability and reducing susceptibility to degradation by enzymes such as cytochrome P450.

Recent research has demonstrated that derivatives of this compound class exhibit promising activities against various disease targets. For example, studies have shown that certain pyrazole-thiazole hybrids exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The structural features of 4-(Chloromethyl)-2,3-Methyl-5-(Trifluoromethyl)-1H-Pyrazol-1-yl-1,3-Thiazole, including the chloromethyl, methyl, and trifluoromethyl groups, contribute to its ability to modulate these enzymatic pathways effectively.

Moreover, computational studies have been employed to understand the molecular interactions between this compound and its potential targets. These studies have provided insights into how structural modifications can optimize binding affinity and selectivity. For instance, molecular docking simulations have revealed that slight changes in the positioning of the functional groups can significantly alter the compound's interaction with biological targets.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies have been developed to streamline these processes, making it more feasible to produce larger quantities for further research purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic core.

As interest in novel therapeutic agents continues to grow, compounds like 4-(Chloromethyl)-2,3-Methyl-5-(Trifluoromethyl)-1H-Pyrazol-1-yl-1,3-Thiazole are being extensively studied for their potential applications in drug development. The unique combination of functional groups makes it a versatile scaffold for generating libraries of compounds with diverse biological activities. This has spurred innovation in both synthetic chemistry and medicinal chemistry.

In conclusion,4-(Chloromethyl)-2,3-Methyl-5-(Trifluoromethyl)-1H-Pyrazol-1-yl-1,3-Thiazole represents a promising candidate for further exploration in pharmaceutical research due to its intricate structure and multifaceted functional groups. Its potential applications span across various therapeutic areas, making it a valuable asset in the quest for novel therapeutic agents. Continued research into this compound and its derivatives is expected to yield significant advancements in drug discovery and development.